N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide

• IUPAC Name: N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H16N4O4S2/c21-13(17-10-3-4-11-12(7-10)24-6-5-23-11)8-25-16-20-19-15(26-16)18-14(22)9-1-2-9/h3-4,7,9H,1-2,5-6,8H2,(H,17,21)(H,18,19,22)
• InChI Key: WAWGGSANDIYHSS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C16H16N4O4S2
• Molecular Weight: 392.5 g/mol

Description

The compound “N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide” is a new antibacterial compound that combines sulfonamide and benzodioxane fragments in its framework. It has been found to be a rather active inhibitor against pathogenic bacterial strains such as Escherichia coli and Bacillus subtilis.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine and benzenesulfonyl chloride under dynamic pH control at 10 using aqueous Na2CO3. This reaction yields 2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide, which is further substituted at the N-position with various alkyl/aryl halides in N,N-dimethylformamide and a catalytic amount of lithium hydride to obtain N-substituted (2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamides.

Molecular Structure Analysis

The structures of the sulfonamide derivatives were determined by the IR, 1H NMR, 13C NMR, and EI-MS spectroscopy techniques. A significant downfield shift (δ 121 ppm) for the C-7 signals, which experienced the ortho effect of the sulfamoyl group on C-6, was observed. The presence of signals at δ 64 ppm were characteristic of C-2 and C-3 and an attribute of the N - (2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 383.4g/mol. More detailed physical and chemical properties are not available in the current literature.

Safety and Hazards

According to a hemolytic study, most of the new molecules, including this compound, are mildly cytotoxic and hence might be used as safe antibacterial agents.

Future Directions

The compound shows promise as an antibacterial agent, particularly against Escherichia coli and Bacillus subtilis. Future research could focus on further exploring its antibacterial potential, optimizing its synthesis process, and investigating its other potential applications in the medical field.

Mechanism of Action

Target of Action

Compounds with similar structures, such as dioxins, are known to interact with intracellular proteins like the aryl hydrocarbon receptor (ahr) .

Mode of Action

The compound might bind to its target protein and alter its function. For example, dioxins bind to the AhR, which then translocates into the nucleus and acts as a transcription factor, altering gene expression .

Biochemical Pathways

Changes in gene expression can have wide-ranging effects on various biochemical pathways within the cell .

Pharmacokinetics

Similar compounds like dioxins are known to have long half-lives and can bioaccumulate in the body .

Result of Action

Changes in gene expression can lead to a variety of cellular responses, including changes in cell growth, differentiation, and apoptosis .